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Compound of Interest

Compound Name: Apelin-36

Cat. No.: B1139625

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the detection and quantification of Apelin-
36 expression using Western blot analysis. This document includes comprehensive
experimental protocols, data presentation guidelines, and visual representations of the
signaling pathway and experimental workflow.

Introduction to Apelin-36

Apelin is a family of endogenous peptide ligands that, along with its receptor APJ, forms a
critical signaling system involved in a wide range of physiological processes.[1] The human
apelin gene encodes a 77-amino acid preproprotein, which is processed into several active
forms, including Apelin-36, Apelin-17, and Apelin-13.[1][2] Apelin-36 is a 36-amino acid
peptide that acts as an agonist for the APJ receptor, a G protein-coupled receptor (GPCR). The
Apelin/APJ system is implicated in cardiovascular function, fluid homeostasis, angiogenesis,
and metabolic regulation, making it a significant target for drug development.

Western blotting is a widely used technique to detect and quantify the expression levels of
specific proteins, such as Apelin-36, in various biological samples. This method allows
researchers to investigate the modulation of Apelin-36 expression in different physiological and
pathological conditions.

Apelin-36 Signaling Pathway
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Apelin-36 binding to its receptor, APJ, initiates a cascade of intracellular signaling events. The
primary signaling pathways activated by the Apelin/APJ system include the Gai and Gaq
pathways. Activation of these G proteins leads to the modulation of downstream effectors such
as phosphatidylinositol 3-kinase (PI13K), protein kinase B (Akt), and extracellular signal-

regulated kinases (ERK1/2). These pathways are crucial for mediating the diverse biological
functions of Apelin-36.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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